(3-(Methoxymethoxy)isoxazol-5-yl)methanol
Overview
Description
(3-(Methoxymethoxy)isoxazol-5-yl)methanol, also known as MIM, is a chemical compound that belongs to the group of isoxazole derivatives. It has been widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
(3-(Methoxymethoxy)isoxazol-5-yl)methanol acts as a potent inhibitor of protein tyrosine phosphatases, which are enzymes that play a crucial role in the regulation of cellular signaling pathways. By inhibiting these enzymes, this compound can modulate various cellular processes such as cell proliferation, migration, and differentiation. This mechanism of action makes this compound a potential therapeutic agent for various diseases such as cancer, diabetes, and autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and tissues. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate immune responses. Additionally, this compound has been shown to have anti-inflammatory properties and can modulate the activity of various cytokines and chemokines.
Advantages and Limitations for Lab Experiments
(3-(Methoxymethoxy)isoxazol-5-yl)methanol has several advantages for lab experiments, including its high potency and specificity, its ability to modulate various cellular processes, and its potential therapeutic applications. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the use of (3-(Methoxymethoxy)isoxazol-5-yl)methanol in scientific research. One potential direction is the development of this compound-based drugs for the treatment of cancer, diabetes, and autoimmune disorders. Another potential direction is the use of this compound as a tool for studying the structure and function of proteins. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a unique chemical compound that has been extensively used in scientific research due to its potential applications in various fields. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications make it a promising candidate for the development of new drugs and the study of cellular processes. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of (3-(Methoxymethoxy)isoxazol-5-yl)methanol involves the reaction of 5-hydroxyisoxazole with paraformaldehyde and methanol under acidic conditions. The product is then purified through recrystallization to obtain pure this compound. This method has been widely used in the synthesis of this compound and has been proven to be highly effective.
Scientific Research Applications
(3-(Methoxymethoxy)isoxazol-5-yl)methanol has been extensively used in scientific research due to its unique properties and potential applications in various fields. It has been used in the development of new drugs, as a tool for studying the structure and function of proteins, and as a potential therapeutic agent for various diseases.
properties
CAS RN |
144186-47-0 |
|---|---|
Molecular Formula |
C6H9NO4 |
Molecular Weight |
159.14 g/mol |
IUPAC Name |
[3-(methoxymethoxy)-1,2-oxazol-5-yl]methanol |
InChI |
InChI=1S/C6H9NO4/c1-9-4-10-6-2-5(3-8)11-7-6/h2,8H,3-4H2,1H3 |
InChI Key |
TUFWHKQZZLIOAI-UHFFFAOYSA-N |
SMILES |
COCOC1=NOC(=C1)CO |
Canonical SMILES |
COCOC1=NOC(=C1)CO |
synonyms |
5-Isoxazolemethanol,3-(methoxymethoxy)-(9CI) |
Origin of Product |
United States |
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